Cas no 1955547-92-8 (2-(hydroxymethyl)-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride)

• Product Name: 2-(hydroxymethyl)-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride
• CAS No: 1955547-92-8
• MF: C₉H₉ClN₂O₃
• MW: 228.63236117363
• MDL: MFCD29991790
• CID: 4631567
• PubChem ID: 122163969
• Update Time: 2025-06-29

2-(hydroxymethyl)-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(hydroxymethyl)-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride
• EN300-297923
• 2-(hydroxymethyl)-1H-1,3-benzodiazole-4-carboxylicacidhydrochloride
• 1955547-92-8
• 2-(hydroxymethyl)-1H-benzimidazole-4-carboxylic acid;hydrochloride

• MDL： MFCD29991790
• Inchi： 1S/C9H8N2O3.ClH/c12-4-7-10-6-3-1-2-5(9(13)14)8(6)11-7;/h1-3,12H,4H2,(H,10,11)(H,13,14);1H
• InChI Key： KTADUJVIGWDHAV-UHFFFAOYSA-N
• SMILES： Cl.OCC1=NC2C(C(=O)O)=CC=CC=2N1

Computed Properties

• Exact Mass: 228.0301698g/mol
• Monoisotopic Mass: 228.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2Ų

2-(hydroxymethyl)-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(hydroxymethyl)-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride

Introduction to 2-(hydroxymethyl)-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride (CAS No. 1955547-92-8)

2-(hydroxymethyl)-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1955547-92-8, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzodiazole class, which is well-documented for its broad spectrum of biological activities. The presence of a hydroxymethyl group and a carboxylic acid moiety in its structure imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The molecular structure of 2-(hydroxymethyl)-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride consists of a benzodiazole core substituted with a hydroxymethyl group at the 2-position and a carboxylic acid group at the 4-position, with the salt form being the hydrochloride. This structural arrangement not only influences its solubility and stability but also plays a crucial role in its interactions with biological targets. The benzodiazole moiety is known for its ability to modulate neurotransmitter systems, particularly gamma-aminobutyric acid (GABA), making it a potential candidate for treating neurological and psychiatric disorders.

Recent advancements in pharmaceutical research have highlighted the importance of benzodiazole derivatives in developing novel therapeutic agents. The hydroxymethyl group in 2-(hydroxymethyl)-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride introduces additional reactivity, allowing for further functionalization and derivatization. This flexibility has enabled researchers to explore various modifications that could enhance pharmacological activity while minimizing side effects. For instance, studies have shown that introducing hydroxymethyl groups can improve binding affinity to specific receptors, thereby increasing therapeutic efficacy.

In the context of drug discovery, 2-(hydroxymethyl)-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride has been investigated for its potential role in treating conditions such as anxiety, epilepsy, and sleep disorders. The compound's ability to interact with GABA receptors suggests that it may have anxiolytic and sedative effects. Additionally, its structural similarity to other benzodiazole derivatives studied for anticonvulsant properties makes it an attractive candidate for further investigation in this area.

One of the most compelling aspects of 2-(hydroxymethyl)-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride is its synthetic accessibility. The presence of both a hydroxymethyl and a carboxylic acid group provides multiple sites for chemical modification, enabling the development of libraries of derivatives with tailored properties. This has been particularly useful in high-throughput screening (HTS) campaigns aimed at identifying novel bioactive compounds. Researchers have leveraged this compound as a starting point to develop new analogs with improved pharmacokinetic profiles and reduced toxicity.

The pharmacological profile of 2-(hydroxymethyl)-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride has been further explored through computational modeling and experimental studies. Molecular docking simulations have revealed that this compound can bind effectively to GABA-A receptors, suggesting potential therapeutic applications similar to those of classical benzodiazepines. However, preliminary studies also indicate that it may exhibit lower affinity compared to established drugs, which could translate into fewer side effects such as dependence and tolerance.

Another area of interest is the compound's potential role in treating neurodegenerative diseases. Emerging research suggests that benzodiazole derivatives may have neuroprotective properties by modulating oxidative stress and inflammation pathways. The hydroxymethyl group in 2-(hydroxymethyl)-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride could play a key role in these interactions by participating in hydrogen bonding or other forms of non-covalent binding with biological targets. Further investigation into this aspect could open new avenues for therapeutic intervention in conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic pathways for preparing 2-(hydroxymethyl)-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride have also been optimized to enhance yield and purity. Modern synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to streamline the process. These advancements not only facilitate large-scale production but also allow for greater flexibility in modifying the structure of the compound for specific applications.

In conclusion,2-(hydroxymethyl)-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride (CAS No. 1955547-92-8) represents a promising candidate for further pharmaceutical development. Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and reduced side effects. Ongoing research continues to uncover new potential applications for this compound, underscoring its importance in medicinal chemistry and drug discovery.